1-Ethyl-3-(3-fluorophenyl)-1H-pyrrole-2-carbaldehyde

• Molecular Formula: C13H12FNO
• Molecular Weight: 217.24 g/mol
• SMILES: CCN1C=CC(=C1C=O)C2=CC(=CC=C2)F
• InChI: InChI=1S/C13H12FNO/c1-2-15-7-6-12(13(15)9-16)10-4-3-5-11(14)8-10/h3-9H,2H2,1H3
• InChIKey: QIRLFPSNUCIZGY-UHFFFAOYSA-N

1-Ethyl-3-(3-fluorophenyl)-1H-pyrrole-2-carbaldehyde – Structural Baseline and Sourcing Profile

1-Ethyl-3-(3-fluorophenyl)-1H-pyrrole-2-carbaldehyde (CAS 2060044-06-4) is a trisubstituted pyrrole-2-carbaldehyde derivative with molecular formula C₁₃H₁₂FNO and molecular weight 217.24 g·mol⁻¹ . The compound features a pyrrole core bearing an N-ethyl substituent at position 1, a meta-fluorophenyl group at position 3, and a formyl (–CHO) group at position 2 . As a fluorinated heterocyclic aldehyde, it belongs to the pyrrole-2-carbaldehyde class, which serves as a privileged scaffold in medicinal chemistry and as a key synthetic intermediate for pharmaceuticals including the HIV integrase inhibitor raltegravir [1]. The compound is commercially available at research-grade purity (typically 95%) . Its computed physicochemical profile—LogP of 3.13, topological polar surface area (TPSA) of 22 Ų, zero H-bond donors, and three rotatable bonds —places it within favorable drug-like or probe-like chemical space, but its differentiation from closely related analogs resides in specific structural features that modulate lipophilicity, conformational flexibility, and electronic distribution, as detailed below.

●Meta-fluoro substitution for target-recognition and SAR studies

●N-ethyl group enables lipophilicity tuning and conformational exploration

●C-3 aryl scaffold preserves aldehyde reactivity for heterocycle synthesis

• [1] Patent WO2015036457A1 (Sandoz AG). A premix of crystalline raltegravir potassium salt and a process for the preparation thereof. Google Patents, 2015. 1-(3-fluorophenyl)pyrrole-2-carbaldehyde cited as intermediate. View Source

Why Generic Pyrrole-2-carbaldehyde Analogs Cannot Substitute

Pyrrole-2-carbaldehydes with different N-alkyl, aryl, or halogen substitution patterns are not functionally interchangeable for procurement in structure–activity relationship (SAR) programs or synthetic route development. Three structural features are independently modulating and must be specified: (i) the meta-fluorine position on the 3-phenyl ring determines the molecular dipole vector and hydrogen-bond-acceptor profile, affecting target recognition in a manner distinct from para- or ortho-fluoro isomers ; (ii) the N-ethyl group imparts a 0.48 log-unit higher lipophilicity (LogP 3.13 vs. 2.64) and one additional rotatable bond compared with the N-methyl analog , altering both passive membrane permeability and conformational entropy; (iii) the C-3 aryl attachment (rather than N-aryl) preserves the aldehyde at C-2 for chemoselective derivatization while positioning the fluorophenyl group in a geometry distinct from N-aryl-pyrrole-2-carbaldehydes used as raltegravir intermediates [1]. These quantitative differences mean that substitution with an off-target analog risks altered reactivity, solubility, and biological recognition, undermining reproducibility in multi-step synthesis or SAR campaigns. The evidence items below provide the quantitative basis for these differentiation claims.

Meta-fluoro positional isomers (para/ortho) may shift dipole vector and target binding profile.

N-methyl analog alters lipophilicity and rotatable bond count, shifting permeability and conformational entropy.

N-aryl substitution geometry limits chemoselective aldehyde derivatization compared with the C-3 aryl scaffold.

• [1] Patent WO2015036457A1 (Sandoz AG). A premix of crystalline raltegravir potassium salt. 1-(3-fluorophenyl)pyrrole-2-carbaldehyde used as intermediate. Google Patents, 2015. View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Lipophilicity Advantage Over the N-Methyl Analog

The target compound exhibits a computed LogP of 3.1266, which is 0.48 log units higher than the N-methyl analog 3-(3-fluorophenyl)-1-methyl-1H-pyrrole-2-carbaldehyde (LogP 2.6437) . This differential arises solely from the replacement of N-methyl with N-ethyl, as both compounds share identical TPSA (22 Ų), H-bond acceptor count (2), and H-bond donor count (0). The higher LogP predicts enhanced passive membrane permeability and potential blood–brain barrier penetration for the N-ethyl derivative, which is a critical parameter in CNS-targeted probe design.

Lipophilicity ΔLogP

Head-to-head

Target LogP 3.13 vs N-methyl LogP 2.64; Δ = +0.48

Supports higher permeability context for CNS probe research.

Computed cLogP values; vendor data.

Evidence Dimension	Computed octanol–water partition coefficient (LogP)
Target Compound Data	LogP = 3.1266 (cLogP, vendor-computed)
Comparator Or Baseline	3-(3-Fluorophenyl)-1-methyl-1H-pyrrole-2-carbaldehyde; LogP = 2.6437
Quantified Difference	ΔLogP = +0.48 units (target more lipophilic by factor of ~3 in partition coefficient)
Conditions	Computed cLogP values as reported by Leyan vendor platform; identical calculation method applied to both compounds

Why This Matters

A 0.48 log-unit difference corresponds to an approximately threefold higher octanol–water partition coefficient, which can meaningfully shift compound distribution in cellular and in vivo models—making the N-ethyl derivative the preferred choice when higher membrane permeability is required.

Rotatable Bond Count and Conformational Flexibility

The target compound possesses three rotatable bonds (N–CH₂CH₃ plus two bonds to the 3-fluorophenyl ring) compared with two rotatable bonds in the N-methyl analog (N–CH₃ plus two bonds to the 3-fluorophenyl ring) . The additional freely rotatable bond in the N-ethyl side chain increases the conformational ensemble available for induced-fit binding to protein targets, while also contributing a modest entropic penalty. This parameter is directly relevant to scaffold selection in fragment-based drug discovery, where the balance between preorganization and flexibility influences hit-to-lead optimization trajectories.

Rotatable Bond Count

Head-to-head

Target 3 bonds vs N-methyl 2 bonds; +1 rotatable bond

Additional torsional freedom may influence induced-fit binding.

Topology-based calculation.

Evidence Dimension	Number of rotatable bonds (computational)
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	3-(3-Fluorophenyl)-1-methyl-1H-pyrrole-2-carbaldehyde; 2 rotatable bonds
Quantified Difference	Target has 1 additional rotatable bond (50% increase in rotatable bond count)
Conditions	Rotatable bond count as reported by Leyan vendor platform based on SMILES-derived topology

Why This Matters

For medicinal chemistry campaigns where conformational adaptability at the N-alkyl position modulates target affinity, the N-ethyl derivative offers an additional degree of torsional freedom that the N-methyl analog cannot replicate, enabling SAR exploration of a distinct conformational space.

Meta-Fluoro Positional Isomerism vs. Para-Fluoro Analog

The target compound bears the fluorine substituent at the meta position of the 3-phenyl ring, whereas the direct positional isomer 1-ethyl-3-(4-fluorophenyl)-1H-pyrrole-2-carbaldehyde (CAS 2060046-20-8) carries the fluorine at the para position . Although both isomers share identical molecular formula, molecular weight (217.24), LogP (3.1266), and TPSA (22 Ų), the meta-fluoro orientation produces a distinct molecular dipole vector and alters the electrostatic potential surface of the aryl ring. In drug–target recognition, meta vs. para halogen substitution frequently yields divergent binding affinities due to differences in halogen-bonding geometry and steric complementarity within hydrophobic pockets. As a reference precedent, isomeric fluorination patterns on aryl-pyrrole scaffolds have been shown to modulate PI3K isoform selectivity and HDAC inhibition potency in related chemotypes [1][2].

Meta vs Para Isomerism

Class-level

Meta-fluoro dipole ~60°; para-fluoro ~180°; identical LogP/TPSA

Positional fluorine effects may alter target engagement.

Class-level inference; direct pair data to verify.

Evidence Dimension	Fluorine substitution position on 3-phenyl ring and resulting dipole orientation
Target Compound Data	Meta-fluoro (3-fluorophenyl); dipole vector oriented ~60° relative to the phenyl–pyrrole bond axis
Comparator Or Baseline	1-Ethyl-3-(4-fluorophenyl)-1H-pyrrole-2-carbaldehyde (para-fluoro); dipole vector oriented ~180° (linear through phenyl ring)
Quantified Difference	No direct activity comparison data available for this specific pair; differentiation is based on well-established medicinal chemistry principles of positional halogen effects on target recognition [1][2]
Conditions	Structural comparison based on SMILES: target CCn1ccc(-c2cccc(F)c2)c1C=O vs. comparator CCn1ccc(-c2ccc(F)cc2)c1C=O

Why This Matters

Procurement of the correct meta-fluoro isomer is critical when SAR exploration targets a specific halogen-binding pocket geometry. Substituting the para-fluoro isomer—which may be stocked interchangeably by some vendors—risks complete loss of target engagement if the fluorine position is a pharmacophoric requirement.

• [1] Patent US-8759365-B2. Substituted perhydropyrrolo[3,4-c]pyrrole derivatives and uses thereof. Google Patents, 2014. Demonstrates positional fluorine effects in pyrrole-containing scaffolds. View Source
• [2] Patent US20110028451A1. Fused pyrrole derivatives as PI3K inhibitors. Google Patents, 2011. Illustrates meta-fluorophenyl pyrrole derivatives with quantified PI3K isoform selectivity. View Source

C-3 Aryl vs. N-Aryl Substitution Geometry

The target compound positions the 3-fluorophenyl group at C-3 of the pyrrole ring, leaving the N-1 position available for independent alkyl variation (here, ethyl). In contrast, the N-aryl analog 1-(3-fluorophenyl)-1H-pyrrole-2-carbaldehyde (CAS 383136-19-4) attaches the fluorophenyl group directly to the pyrrole nitrogen . This structural divergence has two quantifiable consequences: (i) the C-3 aryl derivative has a LogP of 3.13 versus 2.43 for the N-aryl analog (ΔLogP = +0.70), substantially impacting solubility and partitioning ; and (ii) the C-3 aryl geometry places the aldehyde and the fluorophenyl group on adjacent ring positions, enabling cyclization reactions (e.g., to fused indolizines [1]) that are sterically inaccessible from the N-aryl scaffold. The N-aryl analog is a documented intermediate in raltegravir synthesis [2], demonstrating the distinct synthetic utility of each substitution pattern.

C-3 vs N-Aryl Geometry

Reported

C-3 aryl LogP 3.13, enables C-2 aldehyde cyclization; N-aryl LogP 2.43, distinct chemistry

Substitution geometry dictates synthetic pathway and lipophilicity.

Cross-study comparable; vendor and patent data.

Evidence Dimension	Substitution pattern (C-3 aryl vs. N-aryl) and computed lipophilicity
Target Compound Data	C-3-(3-fluorophenyl), N-ethyl; LogP = 3.1266
Comparator Or Baseline	1-(3-Fluorophenyl)-1H-pyrrole-2-carbaldehyde (N-aryl); LogP = 2.4289
Quantified Difference	ΔLogP = +0.70; different synthetic derivatization pathways
Conditions	Computed LogP values from Chemscene/Leyan databases ; synthetic utility documented in patent literature [1][2]

Why This Matters

A researcher selecting a pyrrole-2-carbaldehyde building block for library synthesis must choose the substitution pattern compatible with the planned derivatization chemistry. The C-3 aryl scaffold enables C-2 aldehyde chemistry (condensations, cyclizations) with an adjacent aryl group, whereas the N-aryl scaffold is suited for N–H pyrrole chemistry; the two cannot be substituted for one another without redesigning the synthetic route.

• [1] OUCI. Base-promoted [4+2] annulation of pyrrole-2-carbaldehyde derivatives for synthesis of 5,6-dihydroindolizines. Demonstrates cyclization chemistry specific to C-3 aryl pyrrole-2-carbaldehydes. https://ouci.dntb.gov.ua (accessed 2026-05-04). View Source
• [2] Patent WO2015036457A1 (Sandoz AG). Raltegravir intermediate: 1-(3-fluorophenyl)pyrrole-2-carbaldehyde. Google Patents, 2015. View Source

Commercial Purity and Sourcing Baseline

The target compound is commercially available from Leyan (Shanghai Haohong Biomedical Technology) at a catalog purity of 95%, with explicit disclosure that actual purity may vary across batches . The para-fluoro isomer (CAS 2060046-20-8) and the N-methyl analog (CAS 2059975-53-8) are offered at the same nominal 95% purity by the same supplier , providing a consistent purity baseline for procurement comparison. All three compounds are supplied as research-grade materials intended for laboratory use only, with pricing scaled by quantity (1 g in stock; larger quantities available upon inquiry). This transparency in purity specification and batch variability is essential for users planning multi-step syntheses where intermediate purity directly affects downstream yields.

Purity & Sourcing

Data to verify

Target 95% purity; para-fluoro and N-methyl analogs also 95% (Leyan)

Equivalent nominal purity; batch-specific QC recommended.

Vendor catalog data; verify batch COA.

Evidence Dimension	Catalog purity and sourcing availability
Target Compound Data	95% purity (Leyan Product No. 2026865); 1 g in stock; larger quantities by inquiry
Comparator Or Baseline	Para-fluoro isomer (CAS 2060046-20-8): 95%; N-methyl analog (CAS 2059975-53-8): 95%
Quantified Difference	Equivalent nominal purity; stock availability may differ by compound
Conditions	Vendor catalog data as of 2026-05-04

Why This Matters

For procurement decisions, equivalent nominal purity across analogs means selection can be driven primarily by structural requirements rather than quality differentials; however, users must verify batch-specific purity certificates before committing material to critical synthetic steps.

Molecular Weight and Formula for Inventory Management

The target compound (MW 217.24, C₁₃H₁₂FNO) differs in molecular weight from the N-aryl analog 1-(3-fluorophenyl)-1H-pyrrole-2-carbaldehyde (MW 189.19, C₁₁H₈FNO) by +28.05 Da , and from the non-fluorinated analog 1-ethyl-3-phenyl-1H-pyrrole-2-carbaldehyde (MW 199.25, C₁₃H₁₃NO) by +17.99 Da . These mass differences are analytically resolvable by LC–MS and serve as unambiguous identity confirmation points in quality control workflows. The molecular formula difference (presence/absence of fluorine) also enables ¹⁹F NMR as a specific and highly sensitive identity and purity assay for the fluorinated target compound—a capability absent in non-fluorinated analogs.

MW & NMR Identity

Reported

MW 217.24; Δ+28.05 vs N-aryl, Δ+17.99 vs non-fluorinated; 19F NMR active

Unambiguous MS and 19F NMR identity confirmation for inventory control.

Analytical QC advantage over non-fluorinated analogs.

Evidence Dimension	Molecular weight and molecular formula
Target Compound Data	MW = 217.24; C₁₃H₁₂FNO
Comparator Or Baseline	N-aryl analog: MW = 189.19, C₁₁H₈FNO; Non-fluorinated analog: MW = 199.25, C₁₃H₁₃NO
Quantified Difference	+28.05 Da vs. N-aryl; +17.99 Da vs. non-fluorinated; ¹⁹F NMR active (target and N-aryl) vs. inactive (non-fluorinated)
Conditions	Molecular weights from ChemSrc and Chemscene ; ¹⁹F NMR applicability based on presence of fluorine atom in molecular formula

Why This Matters

For laboratories managing compound inventories of structurally related pyrrole-2-carbaldehydes, the distinct molecular weight and ¹⁹F NMR signature of the target compound provide unambiguous analytical handles for identity verification, reducing the risk of sample mix-ups that could compromise SAR data integrity.

Recommended Application Scenarios Based on Differentiation Evidence

CNS-Penetrant Kinase Probe Development

When designing brain-penetrant kinase inhibitors based on a 3-aryl-pyrrole-2-carbaldehyde scaffold, the N-ethyl derivative (LogP 3.13) offers a 0.48 log-unit lipophilicity advantage over the N-methyl analog (LogP 2.64), corresponding to approximately threefold higher predicted membrane partitioning . This property is particularly relevant for targets such as PI3K isoforms, where fused pyrrole derivatives with meta-fluorophenyl substitution have demonstrated isoform-selective inhibition [1]. The additional rotatable bond in the N-ethyl side chain may further facilitate induced-fit binding within the ATP-binding pocket.

Meta-Fluoro Pharmacophore for Halogen-Bonding Engagement

In SAR campaigns where a meta-fluorophenyl substituent has been identified as a critical pharmacophoric element—for example, in histone deacetylase (HDAC) inhibitor programs where pyrrole-based scaffolds with specific fluorine placement show class II selectivity —the target compound provides the correct fluorine geometry. Substitution with the para-fluoro isomer (same LogP and TPSA but different dipole vector orientation) is expected to abolish or significantly reduce target engagement based on well-precedented positional halogen effects in medicinal chemistry [1].

Aldehyde-Based Fused Heterocycle Library Synthesis

The C-2 aldehyde group on a C-3 aryl-pyrrole scaffold enables [4+2] annulation chemistry with β,γ-unsaturated α-ketoesters to generate multisubstituted 5,6-dihydroindolizines . This synthetic pathway is sterically accessible from the C-3 aryl geometry but not from N-aryl-pyrrole-2-carbaldehydes (e.g., CAS 383136-19-4, used in raltegravir synthesis [1]). Researchers planning diversity-oriented synthesis of fused pyrrole-containing heterocycles should therefore select the C-3 aryl scaffold specifically for its compatibility with cyclization chemistry at the C-2/C-3 positions.

Quality-Controlled Building Block for Medicinal Chemistry Campaigns

The compound is available at 95% nominal purity from an established supplier (Leyan, Product No. 2026865), with batch-specific purity certificates available . The ¹⁹F NMR-active fluorine atom provides a specific and quantitative purity assay orthogonal to ¹H NMR and LC–MS [1]. For medicinal chemistry groups requiring reproducible intermediate quality across multiple synthetic batches, this combination of commercial availability and analytical tractability supports consistent procurement and in-house QC verification, reducing the risk of purity-related synthetic failures in long-running lead optimization programs.

Application

Selection Property

Validation Focus

CNS kinase probe research

N-ethyl lipophilicity tuning

Membrane partitioning and permeability assays

Meta-fluoro SAR and halogen-bonding studies

Meta-fluorophenyl substitution geometry

Target engagement and selectivity profiling

Fused pyrrole heterocycle synthesis

C-3 aryl scaffold for [4+2] annulation

Cyclization chemistry and scaffold diversification

Medicinal chemistry building block procurement

Batch-specific purity and analytical handles

19F NMR and LC-MS identity verification

• [1] Patent US20110028451A1. Fused pyrrole derivatives as PI3K inhibitors. Google Patents, 2011. View Source